Cas no 944937-53-5 (6-Bromo-1H-pyrrolo[3,2-b]pyridine)

6-Bromo-1H-pyrrolo[3,2-b]pyridine structure
944937-53-5 structure
Product Name:6-Bromo-1H-pyrrolo[3,2-b]pyridine
CAS No:944937-53-5
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD09266227
CID:796719
PubChem ID:24229256
Update Time:2024-10-25

6-Bromo-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-1H-pyrrolo[3,2-b]pyridine
    • 1H-Pyrrolo[3,2-b]pyridine,6-bromo-
    • 6-Bromo-4-azaindole
    • 6-Bromo-1H-pyrrolo[3,2-b]pyridine (ACI)
    • Z1198219527
    • 6-bromanyl-1H-pyrrolo[3,2-b]pyridine
    • EN300-192189
    • MFCD09266227
    • FT-0653827
    • 944937-53-5
    • CS-W008287
    • 6-Bromo-1H-pyrrolo[3,2-b]pyridine, AldrichCPR
    • AKOS006331621
    • OJFFFCVPCVATIV-UHFFFAOYSA-N
    • FS-3080
    • A844985
    • SCHEMBL10535
    • AC-9429
    • SY018872
    • DTXSID80640145
    • AM20061639
    • BBL102049
    • STL555848
    • MDL： MFCD09266227
    • Inchi： 1S/C7H5BrN2/c8-5-3-7-6(10-4-5)1-2-9-7/h1-4,9H
    • InChI Key： OJFFFCVPCVATIV-UHFFFAOYSA-N
    • SMILES： BrC1C=NC2C=CNC=2C=1

Computed Properties

  • Exact Mass: 195.96400
  • Monoisotopic Mass: 195.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.770
  • Boiling Point: 311 ºC
  • Flash Point: 142 ºC
  • Refractive Index: 1.727
  • PSA: 28.68000
  • LogP: 2.32540

6-Bromo-1H-pyrrolo[3,2-b]pyridine Security Information

6-Bromo-1H-pyrrolo[3,2-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-1H-pyrrolo[3,2-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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 944937-53-5 97%
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6-Bromo-4-azaindole
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Fluorochem
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Fluorochem
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6-Bromo-1H-pyrrolo[3,2-b]pyridine Production Method

Production Method 1

4637-24-5 4637-24-5
911434-05-4 911434-05-4
944937-53-5 944937-53-5
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  1 h, 100 °C; 100 °C → rt
1.2 Reagents: Acetic acid ,  Iron Solvents: Acetic acid ;  21 h, 100 °C; 100 °C → rt
1.3 Reagents: Methanol ;  rt
Reference
Preparation of triazolopyridazine protein kinase modulators
, World Intellectual Property Organization, , ,

Production Method 2

1227628-14-9 1227628-14-9
944937-53-5 944937-53-5
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ;  overnight, 100 °C
Reference
Preparation of substituted benzofuran compounds and methods of use thereof for the treatment of viral diseases
, World Intellectual Property Organization, , ,

Production Method 3

1229457-88-8 1229457-88-8
944937-53-5 944937-53-5
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Iron chloride (FeCl3) Solvents: Isopropanol ,  Water ;  2 h, 30 - 70 °C; 20 h, 80 ± 5 °C
Reference
Azaindole derivatives which act as PI3K inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 4

1229457-88-8 1229457-88-8
944937-53-5 944937-53-5
Reaction Conditions
1.1 Reagents: Acetic acid ,  Iron ;  10 min, 0 °C
1.2 Reagents: Acetic acid ;  3 h, rt
Reference
A Scaffold-Hopping Strategy toward the Identification of Inhibitors of Cyclin G Associated Kinase
Wouters, Randy; Tian, Junjun; Herdewijn, Piet; De Jonghe, Steven, ChemMedChem, 2019, 14(2), 237-254

Production Method 5

4637-24-5 4637-24-5
911434-05-4 911434-05-4
944937-53-5 944937-53-5
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  1 h, rt → 100 °C
1.2 Reagents: Iron Solvents: Acetic acid ;  20 h, rt → 100 °C
Reference
Preparation of imidazolopyridines and -pyrimidines as tricyclic DLK inhibitors and uses thereof
, World Intellectual Property Organization, , ,

Production Method 6

1227628-14-9 1227628-14-9
944937-53-5 944937-53-5
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ;  overnight, 100 °C
Reference
Substituted benzofuran compounds and methods of use thereof for the treatment of viral diseases
, World Intellectual Property Organization, , ,

Production Method 7

1227628-14-9 1227628-14-9
944937-53-5 944937-53-5
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ;  5 h, rt → 80 °C
Reference
Compound functioning as bromodomain protein inhibitor, and composition
, World Intellectual Property Organization, , ,

Production Method 8

944937-53-5 944937-53-5
Reaction Conditions
Reference
GluN2B subunit-targeted positron tracer for central nervous system and preparation thereof
, China, , ,

6-Bromo-1H-pyrrolo[3,2-b]pyridine Raw materials

6-Bromo-1H-pyrrolo[3,2-b]pyridine Preparation Products

6-Bromo-1H-pyrrolo[3,2-b]pyridine Related Literature

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